Cas no 39887-81-5 (4-chloro-N-cyclopropylbenzene-1-carbonimidoyl chloride)

• Product Name: 4-chloro-N-cyclopropylbenzene-1-carbonimidoyl chloride
• CAS No: 39887-81-5
• CID: 4650674
• PubChem ID: 71757337
• Update Time: 2025-10-30

4-chloro-N-cyclopropylbenzene-1-carbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-cyclopropylbenzene-1-carbonimidoyl chloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-chloro-N-cyclopropylbenzene-1-carbonimidoyl chloride

Comprehensive Overview of 4-chloro-N-cyclopropylbenzene-1-carbonimidoyl chloride (CAS No. 39887-81-5)

4-chloro-N-cyclopropylbenzene-1-carbonimidoyl chloride (CAS No. 39887-81-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its unique carbonimidoyl chloride functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a cyclopropyl substituent and a chlorobenzene backbone, offers versatile reactivity, making it valuable for cross-coupling reactions and heterocycle formation.

In recent years, the demand for 4-chloro-N-cyclopropylbenzene-1-carbonimidoyl chloride has surged due to its role in developing novel small-molecule inhibitors and crop protection agents. Researchers are particularly interested in its potential applications in drug discovery, where it aids in constructing pharmacophores targeting enzymes and receptors. The compound’s chloro and imidoyl moieties enable precise modifications, aligning with trends in precision chemistry and green synthesis.

From an industrial perspective, CAS No. 39887-81-5 is often discussed in contexts like high-throughput screening and combinatorial chemistry. Its stability under mild conditions and compatibility with catalyzed reactions (e.g., Pd-catalyzed aminations) make it a staple in medicinal chemistry workflows. Notably, its cyclopropyl ring enhances metabolic resistance, a property highly sought after in lead optimization stages.

Environmental and regulatory considerations are also pivotal. The compound’s synthesis adheres to atom economy principles, minimizing waste—a response to growing interest in sustainable chemistry. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, addressing concerns about batch-to-batch consistency in fine chemical production.

Emerging studies explore its derivatives for antimicrobial and antifungal properties, tapping into the global focus on antibiotic resistance. Additionally, its role in material science, particularly in designing organic semiconductors, highlights its interdisciplinary relevance. As AI-driven molecular design gains traction, 39887-81-5 is frequently referenced in cheminformatics databases for virtual screening.

In summary, 4-chloro-N-cyclopropylbenzene-1-carbonimidoyl chloride exemplifies the synergy between structural ingenuity and functional adaptability. Its applications span life sciences, agriculture, and advanced materials, cementing its status as a cornerstone in modern synthetic chemistry.